Cas no 828931-70-0 (1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl-)
![1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl- structure](https://www.kuujia.com/scimg/cas/828931-70-0x500.png)
828931-70-0 structure
Product name:1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl-
1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl- Properties
Names and Identifiers
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- 1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl-
- 1-ethyl-2-phenyl-2,3-dihydroimidazo[1,2-a]imidazole-5,6-dione
- 828931-70-0
- 1-Ethyl-2-phenyl-2,3-dihydro-1H-imidazo[1,2-a]imidazole-5,6-dione
- DTXSID10836115
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- Inchi: InChI=1S/C13H13N3O2/c1-2-15-10(9-6-4-3-5-7-9)8-16-12(18)11(17)14-13(15)16/h3-7,10H,2,8H2,1H3
- InChIKey: NZHPJGJQHPWYLV-UHFFFAOYSA-N
- SMILES: CCN1C(CN2C1=NC(=O)C2=O)C3=CC=CC=C3
Computed Properties
- 精确分子量: 243.100776666g/mol
- 同位素质量: 243.100776666g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 0
- 氢键受体数量: 2
- 重原子数量: 18
- 可旋转化学键数量: 2
- 复杂度: 413
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 1
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- XLogP3: 1.2
- 拓扑分子极性表面积: 53Ų
1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl- Literature
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Kai Chang,Duy Thanh Tran,Jingqiang Wang,Nam Hoon Kim J. Mater. Chem. A, 2022,10, 3102-3111
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Mariana E. Ghica,Sérgio Soler,Iluminada Gallardo,Agnès Pallier,Ana M. S. Cardoso,Christopher M. A. Brett,Éva Tóth Dalton Trans., 2019,48, 3249-3262
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Wei Wang,Tao Yan,Shibin Cui,Jun Wan Chem. Commun., 2012,48, 10228-10230
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Krister Larsson,Lars Öhrström CrystEngComm, 2003,5, 222-225
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Yuhang Guo,Zhihong Yang,Yan Cheng,Luyuan Pual Wang,Baoshan Zhang,Yue Zhao,Zhichuan J. Xu,Guangbin Ji J. Mater. Chem. C, 2017,5, 491-512
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Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
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Yue Zhang,Xiang-Yu Yin,Mingyue Zheng,Carolyn Moorlag,Jun Yang J. Mater. Chem. A, 2019,7, 6972-6984
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Ningzi Luo,Ying Lan,Ruiren Tang,Lei He,Lian Duan Chem. Commun., 2016,52, 14466-14469
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9. 3D in vitro co-culture disc for spatiotemporal image analysis of cancer–stromal cell interaction†Haruko Takahashi,Yutaka Kikuchi Biomater. Sci., 2021,9, 4448-4458
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10. A biomimetic magnetosome: formation of iron oxide within carboxylic acid terminated polymersomes†Jennifer Bain,Christopher J. Legge,Deborah L. Beattie,Annie Sahota,Catherine Dirks,Joseph R. Lovett,Sarah S. Staniland Nanoscale, 2019,11, 11617-11625
828931-70-0 (1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl-) Related Products
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